[(2,4-Dimethoxyphenyl)methyl](propan-2-yl)amine hydrochloride

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C12H19NO2.ClH/c1-9(2)13-8-10-5-6-11(14-3)7-12(10)15-4;/h5-7,9,13H,8H2,1-4H3;1H
• InChI Key: SAUHBCBQWHTOGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(C=C(C=C1)OC)OC.Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol
• CAS No.: 1158428-52-4

Description

[(2,4-Dimethoxyphenyl)methyl](propan-2-yl)amine hydrochloride is a useful research compound. Its molecular formula is C12H20ClNO2 and its molecular weight is 245.75. The purity is usually 95%.
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Scientific Research Applications

X-Ray Structures and Computational Studies

• A study focused on the characterization of cathinones, including their structures determined by X-ray diffraction and NMR spectroscopy, highlighted the importance of these techniques in understanding the molecular properties of compounds like “(2,4-Dimethoxyphenyl)methylamine hydrochloride” (Nycz et al., 2011).

Identification and Derivatization of Cathinones

• Another research project identified novel hydrochloride salts of cathinones and examined their properties through GC-MS, IR, NMR, and electronic absorption spectroscopy. This research provides insights into the analytical techniques used for studying similar compounds (Nycz et al., 2016).

Structure-Activity Relationship Studies

• A study on 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, a molecule structurally related to “(2,4-Dimethoxyphenyl)methylamine hydrochloride,” investigated the relationships between structure and activity. This research is crucial for understanding how chemical modifications impact pharmacological properties (Mun et al., 2012).

Drug Metabolism and Synthesis Studies

• Research on drug metabolism and the synthesis of analogs to “(2,4-Dimethoxyphenyl)methylamine hydrochloride” explored strategies to modify chemical structures for improved therapeutic effects. Such studies are key to advancing pharmacology and drug development (Xi et al., 2011).

Miscellaneous Applications

• Various other studies have explored the synthesis, characterization, and application of compounds structurally similar or related to “(2,4-Dimethoxyphenyl)methylamine hydrochloride.” These studies contribute to a broader understanding of the compound's potential applications in different scientific fields.

Safety and Hazards

The compound has hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.